Cas no 1217214-94-2 (Desfluoro Fluvoxamine)

• Product Name: Desfluoro Fluvoxamine
• CAS No: 1217214-94-2
• MF: C₁₅H₂₂F₂N₂O₂
• MW: 300.344191074371
• CID: 1064882
• PubChem ID: 71315666
• Update Time: 2025-11-02

Desfluoro Fluvoxamine Chemical and Physical Properties

Names and Identifiers

• Desfluoro Fluvoxamine
• 2-[(E)-[1-[4-(difluoromethyl)phenyl]-5-methoxypentylidene]amino]oxyethanamine
• FLUVOXAMINE MALEATE IMPURITY E [EP IMPURITY]
• 1217214-94-2
• UNII-GUK01AF9IB
• GUK01AF9IB
• 1-PENTANONE, 1-(4-(DIFLUOROMETHYL)PHENYL)-5-METHOXY-, O-(2-AMINOETHYL)OXIME
• 1-(4-(Difluoromethyl)phenyl)-5-methoxypentan-1-one O-(2-aminoethyl) oxime
• Fluvoxamine Impurity E
• 2-((((1E)-1-(4-(DIFLUOROMETHYL)PHENYL)-5-METHOXYPENTYLIDENE)AMINO)OXY)ETHANAMINE

• Inchi： 1S/C15H22F2N2O2/c1-20-10-3-2-4-14(19-21-11-9-18)12-5-7-13(8-6-12)15(16)17/h5-8,15H,2-4,9-11,18H2,1H3/b19-14+
• InChI Key： IREIMYRIFHIJAG-XMHGGMMESA-N
• SMILES： FC(C1C=CC(=CC=1)/C(/CCCCOC)=N/OCCN)F

Computed Properties

• Exact Mass: 300.16500
• Monoisotopic Mass: 300.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 386.1±52.0 °C at 760 mmHg
• Flash Point: 187.3±30.7 °C
• PSA: 56.84000
• LogP: 3.82060
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Desfluoro Fluvoxamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Desfluoro Fluvoxamine

Desfluoro Fluvoxamine (CAS No. 1217214-94-2): A Comprehensive Overview of Properties, Applications, and Market Trends

Desfluoro Fluvoxamine (CAS No. 1217214-94-2) is a fluorinated derivative of the well-known selective serotonin reuptake inhibitor (SSRI) Fluvoxamine. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications and unique chemical properties. As researchers continue to explore novel psychiatric medications, Desfluoro Fluvoxamine stands out as a compound of interest for its modified pharmacological profile compared to its parent molecule.

The chemical structure of Desfluoro Fluvoxamine differs from Fluvoxamine by the absence of a fluorine atom, which can significantly alter its pharmacokinetic and pharmacodynamic properties. This modification makes it a valuable reference compound in drug development studies, particularly when investigating structure-activity relationships in SSRIs. Recent searches on scientific databases show growing interest in "Desfluoro Fluvoxamine mechanism of action" and "Desfluoro Fluvoxamine vs Fluvoxamine comparison," indicating the compound's relevance in current pharmacological research.

In pharmaceutical applications, Desfluoro Fluvoxamine serves multiple important roles. Primarily, it functions as a key intermediate in the synthesis and development of new antidepressant medications. Researchers are particularly interested in how the absence of fluorine affects the compound's "blood-brain barrier permeability" and "receptor binding affinity" - two frequently searched terms in neuropharmacology. The compound's potential applications extend beyond depression treatment, with preliminary studies investigating its utility in anxiety disorders and obsessive-compulsive conditions.

The synthesis of Desfluoro Fluvoxamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current research trends, as reflected in recent publications and patent applications, focus on optimizing synthetic routes for "Desfluoro Fluvoxamine production" and improving yield through novel catalytic methods. These developments are crucial for making the compound more accessible for research purposes while maintaining cost-effectiveness.

From a pharmacological perspective, Desfluoro Fluvoxamine exhibits interesting characteristics that differentiate it from its fluorinated counterpart. Studies comparing "Desfluoro Fluvoxamine pharmacokinetics" with standard Fluvoxamine reveal differences in metabolic stability and elimination half-life. These variations make the compound particularly valuable for understanding how structural modifications influence drug behavior in the body, a topic of growing interest in personalized medicine approaches.

The market for Desfluoro Fluvoxamine and related compounds has shown steady growth in recent years, driven by increasing demand for psychiatric drug research tools. Pharmaceutical companies and research institutions frequently search for "high purity Desfluoro Fluvoxamine" and "Desfluoro Fluvoxamine suppliers," indicating robust commercial interest. The compound's niche application in drug development ensures its continued relevance in the pharmaceutical research landscape.

Quality control and analytical characterization of Desfluoro Fluvoxamine are critical aspects of its production and use. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's identity and purity. Recent search trends show particular interest in "Desfluoro Fluvoxamine analytical methods" and "stability testing of Desfluoro Fluvoxamine," reflecting the scientific community's emphasis on rigorous quality standards.

In terms of regulatory status, Desfluoro Fluvoxamine is primarily used for research purposes and is not currently approved as an active pharmaceutical ingredient in commercial medications. However, its role in drug discovery and development makes it an important compound in pharmaceutical chemistry. Researchers often inquire about "Desfluoro Fluvoxamine regulatory status" and "research use only compounds," highlighting the need for clear information about its appropriate applications.

The future prospects for Desfluoro Fluvoxamine appear promising, with ongoing research exploring its potential therapeutic applications. As mental health awareness grows globally, evidenced by increasing searches for "new antidepressant development" and "improved SSRI compounds," compounds like Desfluoro Fluvoxamine will likely remain important tools in psychiatric drug research. Its unique properties continue to make it a valuable reference point in understanding SSRI pharmacology and developing next-generation psychiatric medications.

From a safety perspective, proper handling procedures are essential when working with Desfluoro Fluvoxamine in laboratory settings. While not classified as hazardous under standard conditions, researchers should follow good laboratory practices. Search data shows frequent queries about "Desfluoro Fluvoxamine safety data" and "proper storage of research compounds," emphasizing the importance of safety information in scientific work with such substances.

In conclusion, Desfluoro Fluvoxamine (CAS No. 1217214-94-2) represents an important compound in pharmaceutical research, particularly in the field of psychiatric drug development. Its unique chemical structure and pharmacological properties make it a valuable tool for understanding SSRI mechanisms and developing improved therapeutic agents. As research in mental health treatments advances, Desfluoro Fluvoxamine will likely continue to play a significant role in scientific investigations and drug discovery efforts.